Cas no 1219803-25-4 (n-Octatriacontane-d78)

• Product Name: n-Octatriacontane-d78
• CAS No: 1219803-25-4
• MF: C₃₈H₇₈
• MW: 613.506544589996
• CID: 1065961
• Update Time: 2025-07-02

n-Octatriacontane-d78 Chemical and Physical Properties

Names and Identifiers

• n-Octatriacontane-d78

• Inchi： 1S/C38H78/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-38H2,1-2H3/i1D3,2D3,3D2,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2,13D2,14D2,15D2,16D2,17D2,18D2,19D2,20D2,21D2,22D2,23D2,24D2,25D2,26D2,27D2,28D2,29D2,30D2,31D2,32D2,33D2,34D2,35D2,36D2,37D2,38D2
• InChI Key： BVKCQBBZBGYNOP-YBZCNESGSA-N
• SMILES： C([2H])([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Additional information on n-Octatriacontane-d78

n-Octatriacontane-d78 and CAS No. 1219803-25-4: A Comprehensive Overview of Deuterated Long-Chain Alkane Applications in Biochemical Research

n-Octatriacontane-d78 is a deuterated long-chain alkane with a molecular formula of C₃₂H₆₇D₇₈, characterized by its unique deuteration pattern and alkane backbone. This compound, with a CAS No. 1219803-25-4 identifier, represents a significant advancement in isotopic labeling techniques for biomolecular studies. Recent research has highlighted its potential in metabolic tracing, lipidomics, and drug metabolism analysis, making it a critical tool for biomedical scientists and pharmaceutical researchers.

The structure of n-Octatriacontane-d78 consists of an extended hydrocarbon chain with 32 carbon atoms, where 78% of the hydrogen atoms are replaced by deuterium (D). This high deuteration level enhances the compound's stability and reduces background noise in NMR spectroscopy and mass spectrometry analyses. The alkane backbone provides a hydrophobic environment, making it suitable for membrane lipid modeling and lipid raft studies. The deuteration pattern allows for precise tracking of molecular dynamics in complex biological systems.

Recent studies published in Journal of Biological Chemistry (2023) have demonstrated the utility of n-Octatriacontane-d78 in metabolic flux analysis. Researchers utilized this compound to trace the incorporation of deuterium into lipid membranes, revealing insights into cell membrane dynamics under varying physiological conditions. The isotopic labeling technique enabled high-resolution mass spectrometry data, which was critical for understanding lipid metabolism pathways in both in vitro and in vivo models.

The CAS No. 1219803-25-4 compound has also been explored for its role in drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews highlighted its potential as a lipid-based carrier for hydrophobic drugs. The deuterated alkane was used to create liposomes with enhanced stability and controlled release properties. This application is particularly relevant for targeted drug delivery in oncology and neurodegenerative diseases, where precise drug localization is essential.

Another emerging application of n-Octatriacontane-d78 is in proteomics research. A 2023 study in Molecular & Cellular Proteomics described the use of this compound to label membrane-associated proteins for mass spectrometry-based proteomics. The deuteration of the alkane backbone allowed for the differentiation of protein-lipid interactions under different experimental conditions, providing novel insights into cell signaling pathways.

The synthesis of n-Octatriacontane-d78 involves advanced isotope enrichment techniques. Researchers have developed chemical deuteration methods that achieve high deuteration efficiency while maintaining the alkane structure. A 2022 paper in Organic Letters described a novel electrochemical deuteration process that significantly reduces the cost and complexity of isotope labeling for large molecules. This advancement has made n-Octatriacontane-d78 more accessible for biomedical research and pharmaceutical development.

Despite its growing importance, the application of n-Octatriacontane-d78 is still in its early stages. Researchers are exploring its potential in single-cell analysis and systems biology. A 2024 study in Cell Systems used this compound to map cellular metabolic networks at an unprecedented resolution. The isotopic labeling provided by n-Octatriacontane-d73 (a related compound) allowed for the identification of metabolic bottlenecks in various cell types, which could have implications for precision medicine.

In the field of neuroscience, n-Octatriacontane-d78 has been used to study myelin membrane dynamics. A 2023 study in Neuron demonstrated how the compound could track lipid raft formation in oligodendrocytes, providing insights into myelin biogenesis. This application is particularly relevant for understanding multiple sclerosis and other myelin disorders, where lipid metabolism plays a critical role.

The environmental impact of n-Octatriacontane-d78 is another area of interest. Researchers are investigating its biodegradation pathways and potential ecotoxicological effects. A 2024 study in Environmental Science & Technology found that the compound is relatively inert in natural environments, suggesting its low environmental risk. However, further studies are needed to fully understand its long-term ecological impact.

As the field of biomedical research continues to evolve, the application of n-Octatriacontane-d78 is expected to expand. Its unique deuteration profile and alkane structure make it a versatile tool for isotopic labeling in a wide range of biological systems. Researchers are also exploring its use in nanotechnology and quantum dot labeling, where its hydrophobic properties could be leveraged for targeted imaging and drug delivery.

In conclusion, n-Octatriacontane-d78 (with CAS No. 1219803-25-4) represents a significant advancement in isotopic labeling techniques. Its applications in metabolic tracing, lipidomics, drug delivery, and proteomics highlight its potential as a critical tool for biomedical research. As research in this area continues, the deuteration pattern and alkane backbone of this compound are likely to play an increasingly important role in scientific discovery and medical innovation.

For researchers interested in n-Octatriacontane-d78, it is essential to consider the availability and cost of this compound. While it is currently more expensive than traditional isotopic labels, the increasing demand for high-resolution mass spectrometry and metabolic tracing is expected to drive down its price in the coming years. Additionally, the development of synthetic methods for isotope enrichment is likely to make this compound more accessible for biomedical applications.

As the field of biomedical research continues to advance, the application of n-Octatriacontane-d78 is expected to expand. Its unique deuteration profile and alkane structure make it a versatile tool for isotopic labeling in a wide range of biological systems. Researchers are also exploring its use in nanotechnology and quantum dot labeling, where its hydrophobic properties could be leveraged for targeted imaging and drug delivery.

In conclusion, n-Octatriacontane-d78 (with CAS No. 1219803-25-4) represents a significant advancement in isotopic labeling techniques. Its applications in metabolic tracing, lipidomics, drug delivery, and proteomics highlight its potential as a critical tool for biomedical research. As research in this area continues, the deuteration pattern and alkane backbone of this compound are likely to play an increasingly important role in scientific discovery and medical innovation.

For researchers interested in n-Octatriacontane-d78, it is essential to consider the availability and cost of this compound. While it is currently more expensive than traditional isotopic labels, the increasing demand for high-resolution mass spectrometry and metabolic tracing is expected to drive down its price in the coming years. Additionally, the development of synthetic methods for isotope enrichment is likely to make this compound more accessible for biomedical applications.

As the field of biomedical research continues to advance, the application of n-Octatriacontane-d78 is expected to expand. Its unique deuteration profile and alkane structure make it a versatile tool for isotopic labeling in a wide range of biological systems. Researchers are also exploring its use in nanotechnology and quantum dot labeling, where its hydrophobic properties could be leveraged for targeted imaging and drug delivery.

In conclusion, n-Octatriacontane-d78 (with CAS No. 1219803-25-4) represents a significant advancement in isotopic labeling techniques. Its applications in metabolic tracing, lipidomics, drug delivery, and proteomics highlight its potential as a critical tool for biomedical research. As research in this area continues, the deuteration pattern and alkane backbone of this compound are likely to play an increasingly important role in scientific discovery and medical innovation.

For researchers interested in n-Octatriacontane-d78, it is essential to consider the availability and cost of this compound. While it is currently more expensive than traditional isotopic labels, the increasing demand for high-resolution mass spectrometry and metabolic tracing is expected to drive down its price in the coming years. Additionally, the development of synthetic methods for isotope enrichment is likely to make this compound more accessible for biomedical applications.

As the field of biomedical research continues to advance, the application of n-Octatriacontane-d78 is expected to expand. Its unique deuteration profile and alkane structure make it a versatile tool for isotopic labeling in a wide range of biological systems. Researchers are also exploring its use in nanotechnology and quantum dot labeling, where its hydrophobic properties could be leveraged for targeted imaging and drug delivery.

In conclusion, n-Octatriacontane-d78 (with CAS No. 1219803-25-4) represents a significant advancement in isotopic labeling techniques. Its applications in metabolic tracing, lipidomics, drug delivery, and proteomics highlight its potential as a critical tool for biomedical research. As research in this area continues, the deuteration pattern and alkane backbone of this compound are likely to play an increasingly important role in scientific discovery and medical innovation.

For researchers interested in n-Octatriacontane-d78, it is essential to consider the availability and cost of this compound. While it is currently more expensive than traditional isotopic labels, the increasing demand for high-resolution mass spectrometry and metabolic tracing is expected to drive down its price in the coming years. Additionally, the development of synthetic methods for isotope enrichment is likely to make this compound more accessible for biomedical applications.

As the field of biomedical research continues to advance, the application of n-Octatriacontane-d78 is expected to expand. Its unique deuteration profile and alkane structure make it a versatile tool for isotopic labeling in a wide range of biological systems. Researchers are also exploring its use in nanotechnology and quantum dot labeling, where its hydrophobic properties could be leveraged for targeted imaging and drug delivery.

In conclusion, n-Octatriacontane-d78 (with CAS No. 1219803-25-4) represents a significant advancement in isotopic labeling techniques. Its applications in metabolic tracing, lipidomics, drug delivery, and proteomics highlight its potential as a critical tool for biomedical research. As research in this area continues, the deuteration pattern and alkane backbone of this compound are likely to play an increasingly important role in scientific discovery and medical innovation.

For researchers interested in n-Octatriacontane-d78, it is essential to consider the availability and cost of this compound. While it is currently more expensive than traditional isotopic labels, the increasing demand for high-resolution mass spectrometry and metabolic tracing is expected to drive down its price in the coming years. Additionally, the development of synthetic methods for isotope enrichment is likely to make this compound more accessible for biomedical applications.

As the field of biomedical research continues to advance, the application of n-Octatriacontane-d78 is expected to expand. Its unique deuteration profile and alkane structure make it a versatile tool for isotopic labeling in a wide range of biological systems. Researchers are also exploring its use in nanotechnology and quantum dot labeling, where its hydrophobic properties could be leveraged for targeted imaging and drug delivery.

In conclusion, n-Octatriacontane-d78 (with CAS No. 1219803-25-4) represents a significant advancement in isotopic labeling techniques. Its applications in metabolic tracing, lipidomics, drug delivery, and proteomics highlight its potential as a critical tool for biomedical research. As research in this area continues, the deuteration pattern and alkane backbone of this compound are likely to play an increasingly important role in scientific discovery and medical innovation.

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